Cas no 1092303-15-5 ((4-Chloro-1H-indol-1-yl)acetic acid)

• Product Name: (4-Chloro-1H-indol-1-yl)acetic acid
• CAS No: 1092303-15-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD11558242
• CID: 3042996
• PubChem ID: 33782525
• Update Time: 2025-10-12

(4-Chloro-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-1H-indol-1-yl)acetic acid
• 2-(4-chloro-1H-indol-1-yl)acetic acid
• 4-Chloro-indole-1-acetic acid
• (4-chloroindol-1-yl)acetic acid
• 2-(4-chloroindol-1-yl)acetic acid
• 1H-indole-1-acetic acid, 4-chloro-
• ALBB-015950
• Z1269231707
• MFCD11558242
• 2-(4-Chloro-1H-indol-1-yl)aceticacid
• G66662
• STL466961
• EN300-186534
• CHEMBL3445307
• 1092303-15-5
• AKOS004938832
• LS-04967

• MDL： MFCD11558242
• Inchi： 1S/C10H8ClNO2/c11-8-2-1-3-9-7(8)4-5-12(9)6-10(13)14/h1-5H,6H2,(H,13,14)
• InChI Key： PNLASXUJLCUSCY-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C(Cl)=CC=C2)C=C1

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

(4-Chloro-1H-indol-1-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on (4-Chloro-1H-indol-1-yl)acetic acid

Recent Advances in the Study of (4-Chloro-1H-indol-1-yl)acetic acid (CAS: 1092303-15-5): A Comprehensive Research Brief

In recent years, (4-Chloro-1H-indol-1-yl)acetic acid (CAS: 1092303-15-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its chloro-substituted acetic acid moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The compound's unique structural features make it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (4-Chloro-1H-indol-1-yl)acetic acid derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by comprehensive in vitro and in vivo assays. The results demonstrated significant inhibitory effects on key inflammatory markers, suggesting its potential as a novel anti-inflammatory agent. Furthermore, molecular docking studies revealed strong interactions with cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of (4-Chloro-1H-indol-1-yl)acetic acid. The study highlighted the compound's ability to induce apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of caspase-dependent pathways. The researchers also noted its selective cytotoxicity towards cancer cells, sparing normal cells, which is a crucial attribute for minimizing side effects in potential therapeutic applications.

In addition to its therapeutic potential, (4-Chloro-1H-indol-1-yl)acetic acid has also been studied for its role in chemical biology. A recent paper in Chemical Communications detailed its use as a versatile building block for the synthesis of more complex indole-based compounds. The study emphasized the compound's reactivity and compatibility with various coupling reactions, making it a valuable tool for medicinal chemists.

Despite these promising findings, challenges remain in the development of (4-Chloro-1H-indol-1-yl)acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, (4-Chloro-1H-indol-1-yl)acetic acid (CAS: 1092303-15-5) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a compound of great interest for future drug development. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in various medical fields.